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Compound of Interest

Compound Name: Triisopropyl borate

Cat. No.: B046633 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount. This guide provides a comprehensive

overview of the safety data for triisopropyl borate, a common reagent in organic synthesis.

The information is compiled from various safety data sheets (SDS) to ensure a complete and

detailed reference.

Core Substance Information

Chemical Name: Triisopropyl borate

Synonyms: Boric acid triisopropyl ester, Isopropyl borate, Triisopropoxyborane[1][2]

CAS Number: 5419-55-6[2]

Molecular Formula: C₉H₂₁BO₃[3]

Molecular Weight: 188.07 g/mol [3][4]

Physical and Chemical Properties
Triisopropyl borate is a colorless, flammable liquid.[4][5] It is less dense than water and

insoluble in it.[4] The vapors of triisopropyl borate are heavier than air.[4] It is miscible with

several organic solvents, including ether, ethanol, isopropanol, and benzene.[6][7][8]
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Property Value Source

Appearance Colorless liquid [2][4]

Odor Acrid [2]

Boiling Point 139-141 °C [5][8]

Melting Point -59 °C [2][8]

Flash Point 10 °C - 17 °C [2][5]

Density 0.815 g/mL at 25 °C [6][8]

Vapor Pressure 8.6 mmHg [4]

Vapor Density 6.5 [2]

Solubility
Decomposes in contact with

water
[2]

Toxicological Data
Triisopropyl borate is considered a mild eye irritant.[4][9] In oral lethal-dose studies in rats, it

has been shown to cause somnolence, respiratory depression, and diarrhea.[4][9]

Route of Exposure Species Value Source

Oral LD50 Mouse 2500 mg/kg [2][4][9]

Hazard Identification and Classification
Triisopropyl borate is classified as a highly flammable liquid and vapor.[2][3][6] It can be

easily ignited by heat, sparks, or flames, and its vapors may form explosive mixtures with air.[4]

[10]

GHS Hazard Statements: H225 (Highly flammable liquid and vapour), H319 (Causes serious

eye irritation)[3][11]

Signal Word: Danger[2][6]
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Experimental Protocols
The provided safety data sheets report the results of toxicological and physical hazard

assessments but do not detail the specific experimental methodologies used to derive this data

(e.g., the exact protocol for LD50 determination or flash point testing). These tests are typically

conducted under standardized guidelines, such as those from the OECD (Organisation for

Economic Co-operation and Development) or ASTM (American Society for Testing and

Materials), which are not included in standard SDS documentation.

Safe Handling and Emergency Procedures
Exposure Controls and Personal Protection
To ensure the safe handling of triisopropyl borate, appropriate personal protective equipment

(PPE) should be worn, and work should be conducted in a well-ventilated area, preferably in a

chemical fume hood.[1][12]

Type of Protection Recommendation Source

Eye/Face Protection
Wear chemical splash goggles

or a face shield.
[1][6]

Skin Protection

Wear appropriate protective

gloves (e.g., neoprene or nitrile

rubber) and clothing to prevent

skin exposure.

[1][12]

Respiratory Protection

Use a NIOSH/MSHA-approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

[1]

First Aid Measures
In the event of exposure, the following first aid measures should be taken immediately:
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Exposure Route First Aid Procedure Source

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.

[2]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes.

[1]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[1][2]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

seek medical attention.

[1][2]

Fire-Fighting Measures
Due to its high flammability, specific precautions must be taken in the event of a fire involving

triisopropyl borate.

Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[2] Water mist can be used to cool closed containers.[2]

Unsuitable Extinguishing Media: No information available.[2]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[2][4] Containers may explode when heated.[2][4] Hazardous

decomposition products include carbon oxides and oxides of boron.[2]
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Handling and Storage
Handling: Wash thoroughly after handling.[1] Use spark-proof tools and explosion-proof

equipment.[1] Avoid contact with eyes, skin, and clothing.[1] Keep away from heat, sparks,

and flame.[1]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances.[1] Keep under a nitrogen blanket.[1]

Logical Workflow for Safe Handling
The following diagram illustrates the logical flow of safety considerations when working with

triisopropyl borate, from initial hazard assessment to appropriate response in case of an

incident.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/96152.pdf
https://pim-resources.coleparmer.com/sds/96152.pdf
https://pim-resources.coleparmer.com/sds/96152.pdf
https://pim-resources.coleparmer.com/sds/96152.pdf
https://pim-resources.coleparmer.com/sds/96152.pdf
https://pim-resources.coleparmer.com/sds/96152.pdf
https://www.benchchem.com/product/b046633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment

Preventative Measures

Emergency Response

Identify Hazards:
- Highly Flammable (H225)

- Eye Irritant (H319)

Engineering Controls:
- Fume Hood

- Proper Ventilation

Personal Protective Equipment:
- Goggles/Face Shield

- Nitrile/Neoprene Gloves
- Protective Clothing

Safe Handling:
- Grounding

- Spark-proof tools
- Avoid water contact

Proper Storage:
- Tightly sealed container

- Cool, dry, well-ventilated area
- Away from ignition sources

First Aid:
- Inhalation: Fresh air

- Skin: Wash with water
- Eyes: Rinse with water

- Ingestion: Do NOT induce vomiting

If exposure occurs

If exposure occurs

Fire Fighting:
- Use CO2, dry chemical, or foam
- Cool containers with water spray

If fire occurs

Spill Response:
- Remove ignition sources
- Absorb with inert material

If spill occurs

If fire occurs

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of triisopropyl borate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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